Acetochlor oxanilic acid

• IUPAC Name: 2-[N-(ethoxymethyl)-2-ethyl-6-methylanilino]-2-oxoacetic acid
• InChI: InChI=1S/C14H19NO4/c1-4-11-8-6-7-10(3)12(11)15(9-19-5-2)13(16)14(17)18/h6-8H,4-5,9H2,1-3H3,(H,17,18)
• InChI Key: OTKTUNJJKYTOFF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1N(COCC)C(=O)C(=O)O)C
• Molecular Formula: C14H19NO4
• DSSTOX Substance ID: DTXSID1037484
• Molecular Weight: 265.30 g/mol
• CAS RN: 194992-44-4

Description

Acetochlor oxanilic acid is a compound with the molecular formula C14H19NO4. It is a metabolite of the herbicide acetochlor. The average mass of Acetochlor oxanilic acid is 265.305 Da.

Molecular Structure Analysis

The molecular structure of Acetochlor oxanilic acid is characterized by its molecular formula, C14H19NO4. The monoisotopic mass of Acetochlor oxanilic acid is 265.131409 Da.

Physical And Chemical Properties Analysis

Acetochlor oxanilic acid has a density of 1.2±0.1 g/cm3, a boiling point of 396.4±52.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.0 mmHg at 25°C. It also has a molar refractivity of 72.2±0.3 cm3.

Scientific Research Applications

Herbicide Metabolite

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Environmental Monitoring

As a metabolite of a widely used herbicide, Acetochlor OA can be found in environmental samples. .

Liquid Chromatography-Mass Spectrometry (LC-MS)

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Gas Chromatography (GC)

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Agricultural Research

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Pesticide Analysis

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Mechanism of Action

Target of Action

Acetochlor OA, a metabolite of the preemergence herbicide acetochlor, primarily targets the elongation process of very-long-chain fatty acids (VLCFAs) in microsomes . VLCFAs play a crucial role in the growth and development of plants, particularly in the formation of the lipid bilayer of cell membranes .

Mode of Action

The mode of action of Acetochlor OA involves the inhibition of the elongase, a key enzyme involved in the elongation of VLCFAs, and the inhibition of geranylgeranyl pyrophosphate (GGPP) cyclization enzymes, part of the gibberellin pathway . By inhibiting these enzymes, Acetochlor OA disrupts the normal growth and development of plants, effectively curbing weed development .

Biochemical Pathways

The biochemical pathways affected by Acetochlor OA primarily involve the biosynthesis of VLCFAs and the gibberellin pathway . The inhibition of these pathways leads to a disruption in the normal growth and development of plants, particularly in the formation of the lipid bilayer of cell membranes and the regulation of plant growth hormones .

Pharmacokinetics

It is known that acetochlor oa is a metabolite of the herbicide acetochlor, which suggests that it may be formed in the environment or in organisms through the metabolic breakdown of acetochlor .

Result of Action

The primary result of Acetochlor OA’s action is the inhibition of weed growth. By binding to the chloroplast of weed cells, Acetochlor OA hinders photosynthesis, effectively curbing weed development . This makes it an effective tool for controlling annual grasses and broad-leaved weeds in crops such as corn and soybeans .

Action Environment

The efficacy and stability of Acetochlor OA can be influenced by various environmental factors. For instance, microbial action in the soil can lead to the degradation of acetochlor to Acetochlor OA . Furthermore, the water solubility of Acetochlor OA suggests that it may be mobile in the environment and could potentially contaminate water sources . .

Q & A

Q1: How frequently is acetochlor OA detected in water samples, and what are the typical concentration ranges?

A1: Research indicates that acetochlor OA is less frequently detected compared to another acetochlor degradation product, acetochlor ethane sulfonic acid (ESA). In a prospective groundwater monitoring program, only 0.15% of analyzed water samples contained acetochlor OA at concentrations at or above 1.0 µg/L. [] Another study analyzing water samples from Missouri treatment plants found detectable levels of acetochlor OA in both treated and untreated water samples sourced from the Missouri and Mississippi Rivers, primarily during the summer months. []

Q2: Are there analytical methods specifically designed for detecting and quantifying acetochlor OA in environmental samples?

A2: Yes, High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC/MS) is a widely used technique for analyzing acetochlor OA in water samples. This method demonstrates good precision and accuracy, achieving method detection limits as low as 0.072 ng/L for acetochlor OA. [] Researchers have also explored using Polar Organic Chemical Integrative Samplers (POCIS) as a passive sampling technique for acidic herbicides like acetochlor OA. []

Q3: How does the presence of acetochlor OA in water resources compare to other chloroacetanilide herbicide degradation products?

A3: Studies suggest that acetochlor OA is less prevalent in water compared to other chloroacetanilide degradation products, particularly metabolites like acetochlor ESA, alachlor ESA, and metolachlor ESA. These metabolites are frequently detected in higher concentrations than their parent compounds. [, ] For instance, in a Czech Republic study, acetochlor ESA was found in significantly higher concentrations and more frequently exceeded the reference value compared to acetochlor OA. [] This highlights the importance of monitoring a wider range of degradation products, not just the parent herbicide, to accurately assess potential groundwater contamination.

Q4: What is the persistence of acetochlor OA in soil environments?

A4: While research on the persistence of acetochlor OA in soil is limited, studies focusing on acetochlor degradation suggest that the formation of nonextractable residues (NER) plays a significant role in its dissipation from soil. [] This process involves the incorporation of acetochlor and its degradation products into soil organic matter, effectively reducing their bioavailability and mobility.